Cas no 860035-18-3 ((3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran)

• Product Name: (3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran
• CAS No: 860035-18-3
• MF: C₁₂H₁₆O₇
• MW: 272.251244544983
• CID: 6780633
• PubChem ID: 86600959
• Update Time: 2026-03-12

(3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran Chemical and Physical Properties

Names and Identifiers

• G70642
• (3S,4S)-2,5-DIOXOTETRAHYDROFURAN-3,4-DIYL BIS(2-METHYLPROPANOATE)
• MIHNOAOFBIUIDW-YUMQZZPRSA-N
• (3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran
• SCHEMBL1690974
• 860035-18-3

• Inchi： 1S/C12H16O7/c1-5(2)9(13)17-7-8(12(16)19-11(7)15)18-10(14)6(3)4/h5-8H,1-4H3/t7-,8-/m0/s1
• InChI Key： MIHNOAOFBIUIDW-YUMQZZPRSA-N
• SMILES： O(C(C(C)C)=O)[C@@H]1C(=O)OC([C@H]1OC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 272.08960285g/mol
• Monoisotopic Mass: 272.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų

Additional information on (3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran

Comprehensive Analysis of (3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran (CAS No. 860035-18-3): Properties, Applications, and Innovations

The compound (3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran (CAS No. 860035-18-3) is a highly specialized furan derivative with significant potential in pharmaceutical and fine chemical synthesis. Its unique stereochemistry, marked by the (3S,4S) configuration, and the presence of diisobutyroyloxy groups, make it a valuable intermediate for asymmetric synthesis. Researchers and industry professionals frequently search for "860035-18-3 applications" or "(3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran synthesis," reflecting growing interest in its utility for chiral drug development and green chemistry initiatives.

Structurally, this compound features a dihydrofuran core functionalized with two isobutyroyloxy groups at the 3 and 4 positions, alongside two carbonyl groups at the 2 and 5 positions. This arrangement contributes to its reactivity in cycloadditions and esterification reactions, topics often queried as "dihydrofuran derivatives reactivity" or "isobutyroyloxy group stability." Recent studies highlight its role in synthesizing bioactive molecules, particularly in oncology and neurology, aligning with trending searches like "chiral intermediates for drug discovery."

From a synthetic perspective, CAS No. 860035-18-3 is often prepared via enzymatic resolution or asymmetric catalysis, methods gaining traction due to their sustainability. Queries such as "green synthesis of furan derivatives" or "enzymatic routes to (3S,4S)-dihydrofuran" underscore the demand for eco-friendly production techniques. Its stability under physiological conditions also makes it a candidate for "prodrug design," a hot topic in pharmaceutical forums.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, with researchers frequently searching for "860035-18-3 spectral data." Its crystalline form and solubility profile (e.g., in DMSO or ethanol) are critical for formulation scientists, as seen in queries like "solubility of diisobutyroyloxy dihydrofuran." Regulatory databases confirm its compliance with major pharmacopeias, addressing concerns tagged under "CAS 860035-18-3 safety."

Innovations leveraging (3S,4S)-2,5-Dioxo-3,4-diisobutyroyloxy-3,4-dihydrofuran include its use in polymer chemistry for biodegradable materials, resonating with searches for "furan-based sustainable polymers." Additionally, its enantiomeric purity (>99% ee) is pivotal for asymmetric catalysis, a field exploding with queries like "high-ee chiral building blocks." Future directions may explore its role in "AI-driven molecular design," a nexus of chemistry and machine learning.

In summary, CAS No. 860035-18-3 exemplifies the convergence of stereochemistry, sustainability, and biomedical innovation. Its multifaceted applications—from drug development to green materials—answer pressing industry questions while aligning with global trends toward precision and environmental responsibility.